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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two widely used sterically hindered phenolic

primary antioxidants: Antioxidant 1098 and Irganox 1010. This analysis is supported by a

review of their chemical properties, performance data from experimental studies, and their

primary applications to assist in the selection of the appropriate stabilizer for specific polymer

systems.

Overview and Chemical Identity
Both Antioxidant 1098 and Irganox 1010 function as highly effective, non-discoloring

stabilizers that protect organic substrates against thermo-oxidative degradation.[1][2] They

operate through a radical scavenging mechanism typical of sterically hindered phenols.

However, their distinct chemical structures lead to significant differences in molecular weight,

physical properties, and optimal applications.

Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis(3-(3,5-di-tert-butyl-4-

hydroxyphenylpropionamide)), is particularly effective in polyamides due to its excellent

compatibility and resistance to extraction.[2][3] Its structure includes amide linkages, which

contributes to its high thermal stability and makes it a preferred choice for high-temperature

applications.[4]

Irganox 1010, or Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate), is a

versatile, general-purpose antioxidant with a higher molecular weight.[5] It is utilized across a
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broad spectrum of polymers, including polyolefins, elastomers, and adhesives, valued for its

low volatility and good compatibility.[5][6][7]

Chemical and Physical Properties
The fundamental properties of these antioxidants are summarized below. These characteristics

influence their processing behavior, compatibility with polymer matrices, and performance

under various conditions.

Property Antioxidant 1098 Irganox 1010

Chemical Name

N,N'-hexane-1,6-diylbis(3-(3,5-

di-tert-butyl-4-

hydroxyphenylpropionamide))

[8][9]

Pentaerythritol tetrakis(3-(3,5-

di-tert-butyl-4-

hydroxyphenyl)propionate)[1]

[10]

CAS Number 23128-74-7[9] 6683-19-8[1]

Molecular Formula C40H64N2O4[8][9] C73H108O12[10]

Molecular Weight ~637 g/mol [8][9] ~1178 g/mol [5]

Appearance
White to off-white powder[3]

[11]

White, free-flowing powder or

granules[1][5]

Melting Range 156 - 162 °C[8][11] 110 - 125 °C[5]

Key Features

Superior performance in

polyamides, excellent color

stability, low volatility,

resistance to extraction.[2][3]

Broad compatibility, high

resistance to extraction, low

volatility, odorless.[1][5]

Mechanism of Action: Radical Scavenging
Both antioxidants operate as primary antioxidants by donating a hydrogen atom from their

phenolic hydroxyl group to neutralize peroxide and alkyl radicals that form during polymer

degradation. This process interrupts the auto-oxidative cycle, preventing chain scission and

cross-linking, thereby preserving the material's mechanical and physical properties. The

sterically hindering tert-butyl groups on the phenol ring enhance the stability of the resulting

antioxidant radical, preventing it from initiating further degradation.
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Caption: Radical scavenging mechanism of hindered phenolic antioxidants.

Performance Comparison
Direct comparisons highlight the superior high-temperature performance of Antioxidant 1098,

particularly in polyamide systems.[4] Irganox 1010, while a robust general-purpose stabilizer,

may be less effective in the most demanding high-heat applications compared to the

specialized chemistry of 1098.
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Experimental data from Thermogravimetric Analysis (TGA) on polyarylates stabilized with

various antioxidant blends demonstrates the effectiveness of both compounds in enhancing

thermal stability. The temperatures at which 5% and 10% weight loss occurs are significantly

increased with the addition of these antioxidants, indicating improved resistance to thermal

degradation.

Table 2: Comparative TGA Data for Stabilized Polyarylates

Antioxidant System (0.5%
wt. each)

T5% (°C) T10% (°C)

Unstabilized Polyarylate 419.8 453.6

Irgafos 168 + Irganox 1098 449.3 483.1

Irgafos 168 + Irganox 1010 439.4 473.1

Doverphos 9228 + Irganox

1098
444.5 476.6

Doverphos 9228 + Irganox

1010
459.3 489.5

Data adapted from a study on polyarylates, where Irgafos 168 and Doverphos 9228 are

secondary phosphite antioxidants used in combination with the primary antioxidants.[12]

The data indicates that while both antioxidants provide a substantial stabilizing effect, the

specific performance can be influenced by the co-stabilizers used and the polymer matrix.

Applications and Recommendations
Antioxidant 1098 is the preferred choice for:

Polyamides (Nylon): Especially suited for stabilizing PA6 and PA66 fibers, molded parts, and

films.[2][13]

High-Temperature Engineering Plastics: Including polyacetals, polyesters, and polyurethanes

where superior heat stability is critical.[14][15]
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Applications Requiring Excellent Color Stability: It is superior to traditional copper-based

stabilizers in maintaining the initial resin color in polyamides.[3][15]

Irganox 1010 is recommended for:

Polyolefins: Widely used in polyethylene (PE), polypropylene (PP), and polybutene.[1][5]

General Purpose Plastics: Including PVC, ABS, and polystyrene.[5]

Elastomers and Adhesives: Provides effective stabilization in synthetic rubbers, tackifier

resins, and hot-melt adhesives.[5][6]

Food Contact Applications: It is approved for use in food contact polymers under specific

regulations.[10][16]

Experimental Protocol: Evaluating Antioxidant
Performance in Polyamide
This section details a representative experimental workflow for assessing the thermo-oxidative

stability of polyamides stabilized with antioxidants, based on methodologies described in

published research.[17]

Objective: To measure the effectiveness of an antioxidant in preventing the degradation of a

polyamide's mechanical and physical properties during accelerated thermal aging.

Materials & Equipment:

Polyamide (e.g., PA56T) pellets, dried

Antioxidant (e.g., Irganox 1098)

Twin-screw extruder

Injection molding machine

Circulating air oven

Tensile testing machine
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Spectrocolorimeter

Methodology:

Material Preparation:

Dry polyamide pellets in a vacuum oven (e.g., at 105°C for 6 hours) to remove moisture.

[17]

Prepare masterbatches by dry blending the dried polyamide pellets with the specified

concentration of antioxidant (e.g., 0.2% - 0.5% by weight).

Compounding:

Feed the blend into a co-rotating twin-screw extruder.

Set a temperature profile appropriate for the polyamide (e.g., from 180°C at the feed zone

to 290°C at the die).[17]

Set screw speed (e.g., 400 rpm) to ensure homogenous mixing.[17]

Extrude the molten polymer into strands, cool in a water bath, and pelletize.

Specimen Preparation:

Dry the compounded pellets again under vacuum.

Use an injection molding machine to produce standardized test specimens (e.g., tensile

bars). Set appropriate temperatures for the barrel zones, injection pressure, and holding

time.[17]

Accelerated Aging:

Place a set of specimens in a circulating air oven at an elevated temperature (e.g., 150°C)

to simulate long-term heat exposure.[17]

Remove subsets of specimens at predetermined time intervals (e.g., 0, 10, 20, 30 days).
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Performance Testing & Analysis:

Mechanical Properties: Conduct tensile tests on aged and unaged specimens to measure

tensile strength and elongation at break.

Colorimetry: Measure the Yellowing Index (YI) of the specimens to quantify discoloration.

[17]

Spectroscopic Analysis: Use Fourier-transform infrared spectroscopy (FTIR) to identify the

formation of carbonyl groups, an indicator of oxidation.[17]

Data Comparison: Compare the retention of mechanical properties and the change in YI

between the stabilized and unstabilized polyamide samples over the aging period.
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Caption: Experimental workflow for evaluating antioxidant performance.
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Conclusion
Antioxidant 1098 and Irganox 1010 are both high-performance primary antioxidants, but their

optimal use cases differ.

Antioxidant 1098 is a specialized, high-temperature antioxidant that offers superior

protection for polyamides and other engineering plastics, excelling in applications where

thermal stability and color retention are paramount.

Irganox 1010 is a versatile and broadly compatible antioxidant suitable for a wide range of

polymers, particularly polyolefins. Its effectiveness, low volatility, and extensive regulatory

approvals make it a reliable choice for general-purpose stabilization.

The selection between these two stabilizers should be based on the specific polymer, the

processing and end-use temperature requirements, and cost considerations for the intended

application. For demanding polyamide applications, Antioxidant 1098 is often the superior

choice.[4] For broad-spectrum use across multiple polymer types, Irganox 1010 remains a

benchmark product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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